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Compound of Interest

Compound Name: (2,4-Difluorophenyl)methanethiol

Cat. No.: B062599 Get Quote

For researchers, scientists, and professionals in drug development, (2,4-
Difluorophenyl)methanethiol is a key chemical intermediate. This technical guide provides a

detailed overview of its commercial availability, chemical properties, and its application in

synthesis, with a focus on providing practical information for laboratory use.

Commercial Availability
(2,4-Difluorophenyl)methanethiol, also known as 2,4-Difluorobenzylmercaptan, is a

specialized chemical reagent. While not as commonly stocked as some other reagents, it is

available from suppliers that focus on high-purity and specialized organic compounds. The

primary identified commercial supplier is Georganics, which offers the compound for research

and production purposes.[1] The availability from other major chemical suppliers such as

Sigma-Aldrich, Thermo Fisher Scientific, or TCI Chemicals is not readily apparent for the

specific 2,4-difluoro isomer, with their catalogues more commonly listing other isomers like the

2,5-, 2,6-, or 3,4-difluoro variants.

A summary of the primary supplier and the available data on their product is presented in the

table below.
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Supplier Product Name CAS Number
Molecular
Formula

Additional
Information

Georganics

(2,4-

Difluorophenyl)m

ethanethiol

170924-51-3 C₇H₆F₂S

Available in

various

quantities from

milligrams to

multi-kilogram

batches.[1]

Chemical and Physical Properties
Understanding the chemical and physical properties of (2,4-Difluorophenyl)methanethiol is
crucial for its safe handling, storage, and use in experimental settings. A summary of its key

properties is provided in the table below.

Property Value Source

Molecular Weight 160.18 g/mol [1]

Synonyms 2,4-Difluorobenzylmercaptan [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

[1]
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Applications in Synthesis
(2,4-Difluorophenyl)methanethiol is a valuable building block in organic synthesis,

particularly in the pharmaceutical industry. One of its notable applications is as a precursor or

intermediate in the synthesis of the triazole antifungal agent, Voriconazole.[2][3][4] Patent

literature describes processes where derivatives of (2,4-Difluorophenyl)methanethiol are

used in the construction of the core structure of Voriconazole.[2][4]

Experimental Protocols
Detailed, standalone experimental protocols for the direct use of (2,4-
Difluorophenyl)methanethiol are not readily available in the public domain from commercial

suppliers. However, the synthesis of Voriconazole, which may involve this compound or its

derivatives, is described in various patents.[2][4][5] These patents outline multi-step reaction

schemes, often starting from 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.[2][4]

Researchers should refer to the relevant patent literature for specific reaction conditions and

methodologies related to the synthesis of Voriconazole and similar compounds.

Visualizations
To aid in the understanding of the chemical structure and its procurement workflow, the

following diagrams are provided.
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Caption: Chemical structure of (2,4-Difluorophenyl)methanethiol.
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Caption: General workflow for procurement and use of a chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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